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An In-depth Technical Guide to Solvent Orange
45
For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 45, also identified by its Colour Index name C.I. 11700 and CAS number

13011-62-6, is a metal complex solvent dye.[1][2] It belongs to the single azo class of dyes and

is notable for its vibrant orange-yellow hue.[1][3][4] This technical guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and analytical

methodologies. While its primary applications are in the industrial sector for coloring plastics,

inks, and coatings, this document aims to provide a detailed chemical understanding for a

scientific audience.[3][5][6][7]

Chemical Structure and Identity
Solvent Orange 45 is a cobalt complex.[1][2][8] Specifically, it is a 2:1 complex, meaning two

molecules of an azo dye ligand are coordinated to a central cobalt ion.[1][2][8] The ligand is

formed by the diazotization of 2-amino-4-nitrophenol and subsequent coupling with 3-oxo-N-

phenylbutanamide (also known as acetoacetanilide).[1][8]

The molecular structure leads to some ambiguity in reported molecular formulas and weights.

The initial azo dye has a formula of C16H14N4O5 and a molecular weight of 342.31 g/mol .[1]
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However, the final cobalt complex is more accurately represented with a formula of

C32H24CoN8O10·H and a molecular weight of approximately 742.54 g/mol .[2][8]

Synonyms:

C.I. Solvent Orange 45[1]

Oil Orange 881[9]

Fast Yellow 3RE[9]

Solvent Orange 5A[9]

Oil Orange 814[9]

Yellow 3108[9]

Zapon Fast Yellow 3RE[8]

Vali Fast Yellow 3108[8]

Physicochemical Properties
Solvent Orange 45 is a deep yellow or orange powder that is insoluble in water and benzene.

[1][3][10] It exhibits good stability in a 5% sodium carbonate solution and remains stable at

temperatures up to 180°C.[3][10] In a 5% hydrochloric acid solution, its color changes to green.

[1][3][10]

Data Tables
Table 1: General Properties of Solvent Orange 45
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Property Value

CAS Number 13011-62-6[1]

Colour Index 11700[1]

Molecular Formula C32H24CoN8O10·H[8]

Molecular Weight 742.54 g/mol [2][8]

Appearance Orange to deep yellow powder[1][10]

Boiling Point 554.3°C at 760 mmHg[8]

Flash Point 289.1°C[8][11]

Heat Resistance Stable up to 180°C[4]

Table 2: Solubility of Solvent Orange 45

Solvent Solubility (g/L)

Ethanol
Soluble (scarlet fluorescent red solution)[9], 500

g/L[6]

Methyl Ethyl Ketone (MEK) ≥ 500 g/L[5][7]

1-methoxy-2-propanol 200 g/L[6]

2-ethoxyethanol 200 g/L

Ethyl Acetate 80 g/L

Toluene 50 g/L

n-propanol 20 g/L[6]

Water Insoluble[1]

Benzene Insoluble[1]

Table 3: Quality Control Specifications
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Parameter Specification

Dyeing Strength 98-102%[5][7]

pH Value 6.0-8.0[5][7]

Moisture Content ≤ 2.0%[5][7]

Insolubles (in MEK) ≤ 1.0%[5][7]

Table 4: Resistance Properties

Property Rating

Light Fastness 5-6[4]

Acid Resistance 4[4]

Alkali Resistance 5[4]

Water Resistance 5[4]

Experimental Protocols
Synthesis of Solvent Orange 45
The manufacturing process for Solvent Orange 45 involves a multi-step chemical synthesis.[1]

[8]

Materials:

2-amino-4-nitrophenol

Sodium nitrite (NaNO2)

Hydrochloric acid (HCl)

3-oxo-N-phenylbutanamide (acetoacetanilide)

Sodium hydroxide (NaOH) or other suitable base
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A cobalt (II) salt (e.g., cobalt chloride or cobalt acetate)

Solvents (e.g., water, ethanol)

Procedure:

Diazotization:

Dissolve 2-amino-4-nitrophenol in an aqueous solution of hydrochloric acid.

Cool the solution to 0-5°C in an ice bath.

Slowly add a solution of sodium nitrite while maintaining the low temperature to form the

diazonium salt.

Coupling Reaction:

Separately, dissolve 3-oxo-N-phenylbutanamide in an alkaline aqueous solution (e.g.,

using sodium hydroxide).

Slowly add the cold diazonium salt solution to the solution of the coupling agent.

Maintain the temperature and pH to facilitate the coupling reaction, resulting in the

formation of the monoazo dye precipitate.

Complexation:

Isolate the monoazo dye precipitate by filtration.

Resuspend the dye in a suitable solvent (e.g., ethanol).

Add a cobalt (II) salt solution to the dye suspension.

Heat the mixture to facilitate the formation of the 2:1 cobalt-dye complex.

Isolation and Purification:

Cool the reaction mixture to allow the Solvent Orange 45 complex to precipitate.
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Filter the product, wash with water and/or a suitable solvent to remove impurities.

Dry the final product to obtain a powder.[8]

Analytical Methods
UV-Visible Spectrophotometry:

This technique can be used for the quantitative analysis of Solvent Orange 45 in solution.

Methodology:

Prepare a stock solution of Solvent Orange 45 of known concentration in a suitable solvent

(e.g., ethanol or MEK).

Create a series of standard solutions of decreasing concentration by serial dilution of the

stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax).

Plot a calibration curve of absorbance versus concentration.

Measure the absorbance of the unknown sample solution and determine its concentration

using the calibration curve.

High-Performance Liquid Chromatography/Electrospray Ionization Mass Spectrometry

(HPLC/ESI-MS):

This method is suitable for the separation, identification, and quantification of Solvent Orange
45, especially in complex mixtures.

Methodology:

Chromatographic Separation:

Employ a reversed-phase HPLC system with a C18 column.
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A suitable mobile phase could be an isocratic or gradient mixture of acetonitrile and water

containing a modifier like ammonium acetate (e.g., 5 mM).[9]

Mass Spectrometric Detection:

Use an electrospray ionization (ESI) source, typically in negative ion mode, as metal

complex azo dyes often form stable [M-H]⁻ ions.[9]

The mass spectrometer will detect the deprotonated molecule of the complex, allowing for

confirmation of its molecular weight.

Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion, providing

structural information about the dye ligand.

Visualizations
Synthesis Workflow

Diazotization

Coupling Reaction

Complexation Final Product

2-amino-4-nitrophenol NaNO2, HCl (0-5°C) Diazonium Salt

Monoazo Dye3-oxo-N-phenylbutanamide Aqueous Base Coupling Agent Solution

Solvent Orange 45Cobalt (II) Salt Filtration, Washing, Drying Purified Solvent Orange 45 Powder

Click to download full resolution via product page

Caption: Synthesis workflow for Solvent Orange 45.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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